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Compound of Interest

Compound Name: TMU 35435

Cat. No.: B15587946 Get Quote

TMU-35435 Technical Support Center
This technical support center provides guidance on the stability and storage of TMU-35435, a

histone deacetylase (HDAC) inhibitor. The information is intended for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of TMU-35435?

A1: While the specific Certificate of Analysis (CoA) for your batch of TMU-35435 should always

be consulted for the most accurate storage information, general recommendations for solid-

phase small molecules of this type are as follows:

Storage Condition Recommendation

Temperature Store at -20°C for long-term storage.

Atmosphere
Store under a dry, inert atmosphere (e.g., argon

or nitrogen).

Light Protect from light.

Q2: What is the recommended solvent for reconstituting TMU-35435?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving TMU-35435 for in vitro

experiments.
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Q3: How should I store TMU-35435 in solution?

A3: Stock solutions of TMU-35435 in DMSO can be stored at -20°C or -80°C. To minimize

degradation from freeze-thaw cycles, it is highly recommended to aliquot the stock solution into

single-use volumes.

Storage Condition Recommendation

Temperature
-20°C for short- to mid-term storage; -80°C for

long-term storage.

Aliquoting
Prepare single-use aliquots to avoid repeated

freeze-thaw cycles.

Solvent
Anhydrous (dry) DMSO is recommended to

minimize hydrolysis of the compound over time.

Q4: How many times can I freeze and thaw a stock solution of TMU-35435?

A4: It is best to avoid multiple freeze-thaw cycles. For optimal compound integrity, aliquot the

stock solution after the initial preparation so that each aliquot is thawed only once before use.

Q5: I accidentally left my TMU-35435 solution at room temperature. Is it still usable?

A5: The stability of TMU-35435 at room temperature in solution has not been extensively

published. Stability will depend on the duration, solvent, and exposure to light and moisture.

For critical experiments, it is recommended to use a freshly prepared solution or an aliquot that

has been stored properly at -20°C or -80°C. If you must use the solution, consider running a

small-scale pilot experiment to verify its activity.
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Issue Possible Cause Recommended Action

Reduced or no activity of TMU-

35435 in my experiment.

1. Improper storage leading to

degradation. 2. Multiple freeze-

thaw cycles of the stock

solution. 3. Incorrect final

concentration.

1. Always refer to the

Certificate of Analysis for your

specific lot for storage

instructions. Prepare fresh

stock solutions and aliquot for

single use. 2. Discard stock

solutions that have undergone

numerous freeze-thaw cycles.

3. Verify all dilution

calculations and ensure proper

mixing.

Precipitate observed in my

stock solution upon thawing.

1. The concentration of the

stock solution may be too high.

2. The solution was not fully

warmed or mixed before use.

1. Gently warm the solution to

37°C and vortex to redissolve

the compound. If precipitation

persists, consider preparing a

new stock solution at a lower

concentration.

Inconsistent results between

experiments.

1. Variability in the age or

storage of the TMU-35435

solution. 2. Inconsistent

experimental setup.

1. Use a consistent batch and

age of TMU-35435 solution for

a series of related

experiments. 2. Standardize all

experimental parameters,

including incubation times and

cell densities.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of TMU-35435 in DMSO

Materials:

TMU-35435 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Equilibrate the vial of solid TMU-35435 to room temperature before opening to prevent

condensation of moisture.

Weigh the desired amount of TMU-35435 powder using a calibrated balance in a chemical

fume hood. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight:

379.45 g/mol ), weigh out 3.79 mg.

Add the appropriate volume of anhydrous DMSO to the vial containing the TMU-35435

powder.

Vortex the solution until the compound is completely dissolved. Gentle warming to 37°C may

aid in dissolution.

Aliquot the stock solution into single-use, sterile polypropylene tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Preparing TMU-35435 for In Vitro Use
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Caption: Workflow for preparing and using TMU-35435 in experiments.
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TMU-35435 is a histone deacetylase (HDAC) inhibitor that has been shown to inhibit the Non-

Homologous End Joining (NHEJ) DNA repair pathway.[1] It does this by promoting the

ubiquitination and subsequent degradation of the DNA-dependent protein kinase catalytic

subunit (DNA-PKcs).[1] This action enhances the sensitivity of cancer cells to radiation and

certain chemotherapies.[1]
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Caption: Mechanism of TMU-35435 in enhancing radiosensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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